Cas no 1823227-35-5 (5-benzyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-amine)

• Product Name: 5-benzyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-amine
• CAS No: 1823227-35-5
• CID: 4621424
• Update Time: 2025-05-26

5-benzyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-amine

Additional information on 5-benzyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-amine

Introduction to 5-benzyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-amine (CAS No. 1823227-35-5)

5-benzyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-amine, identified by its Chemical Abstracts Service (CAS) number 1823227-35-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[1,5-a]pyrazine class, a scaffold known for its structural versatility and biological activity. The presence of a benzyl group at the 5-position and an amine functionality at the 2-position contributes to its unique chemical properties and potential pharmacological applications.

The pyrazolo[1,5-a]pyrazine core is a fused bicyclic system consisting of two pyrazole rings, which is a motif frequently encountered in bioactive molecules. This particular structure has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors. The dihydro prefix indicates the saturation of one of the rings, which can influence the electronic properties and reactivity of the molecule. Such modifications are often employed to enhance metabolic stability and bioavailability.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. The 5-benzyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-amine structure represents an attractive candidate due to its potential to modulate multiple biological pathways. Studies have demonstrated that derivatives of this class exhibit promising activities in preclinical models, particularly in the context of inflammation, cancer, and neurodegenerative diseases. The benzyl substituent plays a crucial role in stabilizing the molecule’s conformation and enhancing its binding affinity to target proteins.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have successfully transitioned into clinical use. For instance, analogs of pyrazolo[1,5-a]pyrazines have been investigated for their anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes and other inflammatory mediators. The amine group at the 2-position provides a site for further functionalization, allowing chemists to explore diverse chemical space and optimize pharmacokinetic profiles. This flexibility makes 5-benzyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-amine a valuable building block for medicinal chemists.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the pyrazolo[1,5-a]pyrazine core efficiently. The introduction of the benzyl group typically involves bromination or chlorination followed by Suzuki or Buchwald-Hartwig coupling reactions with benzylboronic acid or benzylamine derivatives. The final step often involves reduction or amination to introduce the amine functionality at the 2-position.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 5-benzyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-amine with biological targets. These studies suggest that the compound can effectively engage with pockets on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. The optimization of key interactions through structural modifications has led to several high-affinity derivatives with enhanced selectivity and potency.

Recent preclinical investigations have highlighted the therapeutic potential of this compound in models of chronic inflammation and cancer. For example, studies indicate that certain analogs can inhibit inflammatory cytokine production by modulating signaling pathways such as NF-κB and MAPK. Additionally, preliminary data suggest that these compounds may exhibit antitumor effects by interfering with proliferation signaling in cancer cells. These findings underscore the importance of further exploration into this chemical class.

The development of novel drug candidates requires not only potent activity but also favorable pharmacokinetic properties. The benzyl group contributes to lipophilicity, which can influence absorption and distribution within the body. However, excessive lipophilicity may also lead to poor solubility and clearance issues. Therefore, balancing hydrophobicity with metabolic stability is crucial for optimizing drug-like properties. Computational tools such as Quantitative Structure-Agreement (QSAR) models have been used to predict and guide modifications that enhance overall pharmacokinetic profiles.

In conclusion,5-benzyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-amine (CAS No. 1823227-35-5) represents a promising scaffold for pharmaceutical development due to its structural features and biological activity. The combination of a benzyl substituent and an amine functionality provides multiple opportunities for chemical diversification while maintaining strong interactions with biological targets. Ongoing research continues to uncover new therapeutic applications for this compound and its derivatives, underscoring its significance in modern drug discovery efforts.